Cas no 62487-04-1 (2-Propenoic acid, 2-cyano-3-phenyl-3-(2-thienyl)-, ethyl ester)

• Product Name: 2-Propenoic acid, 2-cyano-3-phenyl-3-(2-thienyl)-, ethyl ester
• CAS No: 62487-04-1
• MF: C₁₆H₁₃NO₂S
• MW: 283.344922780991
• CID: 443075
• PubChem ID: 71385917
• Update Time: 2025-04-19

2-Propenoic acid, 2-cyano-3-phenyl-3-(2-thienyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 2-cyano-3-phenyl-3-(2-thienyl)-, ethyl ester
• ethyl 2-cyano-3-phenyl-3-thiophen-2-ylprop-2-enoate
• 62487-04-1
• DTXSID80808127
• Ethyl 2-cyano-3-phenyl-3-(thiophen-2-yl)prop-2-enoate

• Inchi： 1S/C16H13NO2S/c1-2-19-16(18)13(11-17)15(14-9-6-10-20-14)12-7-4-3-5-8-12/h3-10H,2H2,1H3
• InChI Key： XINDRUJCEQJEPL-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(=C(C#N)C(=O)OCC)C1C=CC=CC=1

Computed Properties

• Exact Mass: 283.06679
• Monoisotopic Mass: 283.06669983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 4.1
• Topological Polar Surface Area: 78.3Ų

Experimental Properties

• PSA: 50.09